2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine

• Molecular Formula: C9H7ClF3N
• Molecular Weight: 221.60 g/mol
• IUPAC Name: 2-chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine
• InChI: InChI=1S/C9H7ClF3N/c10-7-3-1-2-6(14-7)8(4-5-8)9(11,12)13/h1-3H,4-5H2
• InChI Key: RKRPENMVJOPIRB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=NC(=CC=C2)Cl)C(F)(F)F

Description

2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine is a halogenated pyridine derivative featuring a trifluoromethyl-substituted cyclopropane ring at the 6-position. This compound is structurally distinct due to the cyclopropane ring fused with a trifluoromethyl group, which introduces steric bulk and unique electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine typically involves the reaction of pyridine derivatives with appropriate reagents to introduce the chlorine and trifluoromethylcyclopropyl groups. One common method involves the use of trifluoromethylcyclopropyl bromide and a chlorinating agent under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and efficiency. The use of continuous flow reactors and advanced purification techniques can enhance the scalability and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in Suzuki–Miyaura coupling reactions to form carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki–Miyaura coupling.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while coupling reactions can produce complex organic molecules with extended carbon chains .

Scientific Research Applications

2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with improved pharmacokinetic properties.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine involves its interaction with specific molecular targets. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. This property can influence its binding to enzymes or receptors, thereby modulating their activity. The exact molecular pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine with key analogs:

Compound Name	Molecular Formula	Substituents/Functional Groups	Key Structural Features
2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine	C₉H₆ClF₃N	Cl (2-position), CF₃-cyclopropyl (6-position)	Cyclopropane ring introduces steric hindrance
2-Chloro-6-(trifluoromethyl)pyridine	C₆H₃ClF₃N	Cl (2-position), CF₃ (6-position)	Simpler structure with direct CF₃ substitution
2-Chloro-6-(trifluoromethyl)pyridine-4-carbonitrile	C₇H₂ClF₃N₂	Cl (2-position), CF₃ (6-position), CN (4-position)	Electron-withdrawing cyano group enhances reactivity
2-Chloro-6-(trifluoromethyl)pyridine-4-carboxylic acid	C₇H₃ClF₃NO₂	Cl (2-position), CF₃ (6-position), COOH (4-position)	Polar carboxylic acid improves solubility

Key Observations:

• Steric Effects : The cyclopropane ring in the target compound increases steric bulk compared to analogs with linear substituents (e.g., CF₃ or CN groups) .
• Functional Versatility: Derivatives with carboxylic acid (COOH) or cyano (CN) groups (e.g., CAS: 1361852-29-0) offer distinct reactivity pathways for further functionalization, whereas the cyclopropane variant may prioritize stability or strain-driven reactions .

Physicochemical Properties

• Solubility : The cyclopropane group likely reduces polarity compared to carboxylic acid derivatives, rendering the compound less water-soluble but more lipid-soluble .

Research Findings and Trends

• Market Insights : The dominance of Chinese manufacturers (e.g., Nanjing Lynsci Chemical) in producing CF₃-pyridines underscores the scalability challenges for niche derivatives like the cyclopropane variant .

Biological Activity

2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. The trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a candidate for various therapeutic applications. This article reviews the biological activity of this compound, focusing on its interactions with biological targets, synthesis, and structure-activity relationships (SAR).

• Molecular Formula : C₉H₈ClF₃N
• Key Functional Groups :
  • Chlorine at the 2-position
  • Trifluoromethyl group attached to a cyclopropyl moiety

The presence of the trifluoromethyl group is significant as it can influence the compound's pharmacokinetic properties, such as absorption and distribution in biological systems.

Enzyme Interactions

Research indicates that compounds with similar structures often demonstrate significant interactions with enzymes involved in critical biological pathways. For instance, the binding affinity of 2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine to various enzymes can be influenced by its steric and electronic properties due to the trifluoromethyl group.

Table 1: Enzyme Inhibition Data

Compound	Target Enzyme	IC₅₀ (µM)	Reference
2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine	BCAT1/2	TBD
Similar Pyridine Derivative	COX-2	0.04

Anticancer Activity

The compound's potential as an anticancer agent has been explored through its inhibition of branched-chain amino acid transaminases (BCATs), which are implicated in various cancer types. In vitro studies have shown that derivatives with similar structural features exhibit promising cytotoxic effects against cancer cell lines.

Case Studies

• BCAT Inhibition : A study identified a novel class of BCAT inhibitors, including compounds structurally related to 2-Chloro-6-[1-(trifluoromethyl)cyclopropyl]pyridine. These compounds displayed high selectivity and cellular activity, indicating their potential for cancer therapy .
• Inflammatory Response : Another investigation into pyridine derivatives demonstrated their ability to inhibit COX-2 activity, a key enzyme in inflammatory processes. The IC₅₀ values indicated comparable efficacy to established anti-inflammatory drugs .

Structure-Activity Relationships (SAR)

The structural modifications of pyridine derivatives significantly affect their biological activity. The introduction of electron-withdrawing groups like trifluoromethyl enhances lipophilicity, leading to improved bioavailability and interaction with biological targets.

Table 2: Summary of SAR Findings

Modification	Effect on Activity
Addition of Trifluoromethyl Group	Increased lipophilicity and metabolic stability
Chlorine Substitution	Enhanced binding affinity to target enzymes